Cas no 1492020-43-5 ((S)-cyclopropyl(pyridin-4-yl)methanol)

• Product Name: (S)-cyclopropyl(pyridin-4-yl)methanol
• CAS No: 1492020-43-5
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 6011552
• PubChem ID: 92537268
• Update Time: 2025-08-03

(S)-cyclopropyl(pyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (S)-cyclopropyl(pyridin-4-yl)methanol
• 1492020-43-5
• EN300-6805055

• Inchi： 1S/C9H11NO/c11-9(7-1-2-7)8-3-5-10-6-4-8/h3-7,9,11H,1-2H2/t9-/m0/s1
• InChI Key： IWTWCNCPALUNJJ-VIFPVBQESA-N
• SMILES： O[C@H](C1C=CN=CC=1)C1CC1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Additional information on (S)-cyclopropyl(pyridin-4-yl)methanol

Comprehensive Guide to (S)-cyclopropyl(pyridin-4-yl)methanol (CAS No. 1492020-43-5): Properties, Applications, and Market Insights

(S)-cyclopropyl(pyridin-4-yl)methanol (CAS No. 1492020-43-5) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a cyclopropyl group and a pyridine ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Its enantiomeric purity makes it particularly valuable in asymmetric synthesis and drug development.

The molecular formula of (S)-cyclopropyl(pyridin-4-yl)methanol is C9H11NO, with a molecular weight of 149.19 g/mol. The compound exhibits a high degree of stereoselectivity, which is critical for applications in medicinal chemistry. Researchers often focus on its chiral resolution and optical purity, as these properties are essential for developing enantiomerically pure pharmaceuticals. The compound's pyridine moiety also contributes to its solubility in polar solvents, enhancing its utility in various synthetic protocols.

One of the most prominent applications of (S)-cyclopropyl(pyridin-4-yl)methanol is in the synthesis of kinase inhibitors, which are widely used in cancer therapy. The compound's ability to act as a building block for complex molecules has made it a focal point in drug discovery programs. Additionally, its structural motif is found in several FDA-approved drugs, highlighting its importance in the pharmaceutical industry.

Recent trends in the chemical and pharmaceutical sectors have increased the demand for chiral intermediates like (S)-cyclopropyl(pyridin-4-yl)methanol. The rise of personalized medicine and targeted therapies has further underscored the need for enantiomerically pure compounds. This compound's role in asymmetric catalysis and enantioselective synthesis aligns perfectly with these industry trends, making it a sought-after material for researchers and manufacturers alike.

From a market perspective, (S)-cyclopropyl(pyridin-4-yl)methanol is produced by specialized chemical suppliers who adhere to stringent quality control standards. The compound is typically available in research-grade quantities, with pricing influenced by factors such as purity levels and batch size. As the demand for chiral building blocks grows, the market for this compound is expected to expand, particularly in regions with robust pharmaceutical R&D activities.

In summary, (S)-cyclopropyl(pyridin-4-yl)methanol (CAS No. 1492020-43-5) is a critical intermediate in modern synthetic chemistry and drug development. Its chiral properties, combined with its structural versatility, make it indispensable for researchers working on kinase inhibitors and other therapeutic agents. As the pharmaceutical industry continues to evolve, the significance of this compound is likely to increase, solidifying its position as a key player in the field of enantioselective synthesis.